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Compound of Interest

Compound Name: 16:0 Caproylamine PE

Cat. No.: B15576941 Get Quote

Ensuring the safe and environmentally responsible disposal of 16:0 Caproylamine PE (1,2-

dipalmitoyl-sn-glycero-3-phosphoethanolamine-N-(hexanoylamine)) is a critical component of

laboratory safety and compliance. This guide provides detailed procedures for researchers,

scientists, and drug development professionals to manage the disposal of this phospholipid,

minimizing environmental impact and ensuring adherence to regulatory standards.

Immediate Safety and Handling Precautions
Prior to handling 16:0 Caproylamine PE, it is imperative to consult the product-specific Safety

Data Sheet (SDS). Personal protective equipment (PPE), including safety glasses, chemical-

resistant gloves, and a laboratory coat, should be worn at all times. Work should be conducted

in a well-ventilated area or under a chemical fume hood. In case of a spill, absorb the material

with an inert, non-combustible absorbent material and place it in a suitable, labeled container

for disposal.

Step-by-Step Disposal Protocol
The proper disposal of 16:0 Caproylamine PE, as with any chemical waste, is governed by

local, state, and federal regulations. The following protocol provides a general framework;

however, always consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Waste Identification and Segregation:
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Unused or waste 16:0 Caproylamine PE should be classified as chemical waste.

Do not mix this compound with other waste streams unless explicitly permitted by your

EHS department.

Keep the original container or use a clearly labeled, compatible waste container. The label

should include the full chemical name and any associated hazards.

Containerization:

Collect waste 16:0 Caproylamine PE in a sealed, leak-proof container.

Ensure the container is compatible with the chemical to prevent degradation or reaction.

For solutions of 16:0 Caproylamine PE, the solvent will likely dictate the primary disposal

route. For instance, if dissolved in a chlorinated solvent, it must be disposed of as

halogenated waste.

Storage:

Store the waste container in a designated, well-ventilated, and secure waste accumulation

area.

The storage area should be away from incompatible materials.

Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the chemical waste.

Provide them with the full chemical name and quantity of the waste.

Do not attempt to dispose of 16:0 Caproylamine PE down the drain or in regular trash.

Quantitative Data Summary
For quick reference, the following table summarizes key physical and chemical properties of

16:0 Caproylamine PE.
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Property Value

Molecular Formula C₄₃H₈₅N₂O₉P

Molecular Weight 805.117 g/mol

Purity >99%

Storage Temperature -20°C

Stability 1 Year

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 16:0
Caproylamine PE.
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Start: Waste 16:0
Caproylamine PE

Consult Safety
Data Sheet (SDS)

Identify as
Chemical Waste

Is it in a
solution?

Segregate as
Halogenated Waste

Yes, in chlorinated
solvent

Segregate as
Non-Halogenated Waste

Yes, in non-chlorinated
solvent

Segregate as
Solid Chemical Waste

No, it's a solid

Label Waste Container
(Full Chemical Name, Hazards)

Store in Designated
Waste Area

Contact EHS for
Waste Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 16:0 Caproylamine PE.
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To cite this document: BenchChem. [Proper Disposal of 16:0 Caproylamine PE: A Step-by-
Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576941#16-0-caproylamine-pe-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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